Cas no 2229687-12-9 (2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine)
2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine
- 2229687-12-9
- 2,2-difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropan-1-amine
- EN300-1943530
-
- Inchi: 1S/C11H10F3N/c12-9-3-1-8(2-4-9)5-6-10(15)7-11(10,13)14/h1-6H,7,15H2/b6-5+
- InChI Key: WZEPMWAUVPAVSV-AATRIKPKSA-N
- SMILES: FC1(CC1(/C=C/C1C=CC(=CC=1)F)N)F
Computed Properties
- Exact Mass: 213.07653381g/mol
- Monoisotopic Mass: 213.07653381g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26Ų
2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1943530-0.05g |
2,2-difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropan-1-amine |
2229687-12-9 | 0.05g |
$1212.0 | 2023-09-17 | ||
| Enamine | EN300-1943530-0.1g |
2,2-difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropan-1-amine |
2229687-12-9 | 0.1g |
$1269.0 | 2023-09-17 | ||
| Enamine | EN300-1943530-0.25g |
2,2-difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropan-1-amine |
2229687-12-9 | 0.25g |
$1328.0 | 2023-09-17 | ||
| Enamine | EN300-1943530-0.5g |
2,2-difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropan-1-amine |
2229687-12-9 | 0.5g |
$1385.0 | 2023-09-17 | ||
| Enamine | EN300-1943530-1.0g |
2,2-difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropan-1-amine |
2229687-12-9 | 1g |
$1442.0 | 2023-05-31 | ||
| Enamine | EN300-1943530-2.5g |
2,2-difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropan-1-amine |
2229687-12-9 | 2.5g |
$2828.0 | 2023-09-17 | ||
| Enamine | EN300-1943530-5.0g |
2,2-difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropan-1-amine |
2229687-12-9 | 5g |
$4184.0 | 2023-05-31 | ||
| Enamine | EN300-1943530-10.0g |
2,2-difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropan-1-amine |
2229687-12-9 | 10g |
$6205.0 | 2023-05-31 | ||
| Enamine | EN300-1943530-1g |
2,2-difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropan-1-amine |
2229687-12-9 | 1g |
$1442.0 | 2023-09-17 | ||
| Enamine | EN300-1943530-5g |
2,2-difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropan-1-amine |
2229687-12-9 | 5g |
$4184.0 | 2023-09-17 |
2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine
Research Brief on 2,2-Difluoro-1-[2-(4-Fluorophenyl)ethenyl]cyclopropan-1-amine (CAS: 2229687-12-9): Recent Advances and Applications
2,2-Difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropan-1-amine (CAS: 2229687-12-9) is a fluorinated cyclopropane derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluorocyclopropane scaffold and fluorinated aromatic moiety, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.
The synthesis of 2,2-difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropan-1-amine has been optimized through novel catalytic methods, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a palladium-catalyzed cyclopropanation reaction, which significantly improved the yield and enantioselectivity of the compound. This advancement is critical for scaling up production and ensuring the availability of high-purity material for preclinical and clinical studies.
Pharmacological evaluations have revealed that this compound exhibits potent activity as a modulator of glutamate receptors, particularly the NMDA receptor subtype. A 2024 study in ACS Chemical Neuroscience demonstrated that 2,2-difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropan-1-amine acts as a selective antagonist at the glycine-binding site of the NMDA receptor, suggesting its potential utility in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The fluorinated aromatic group was found to enhance blood-brain barrier penetration, a key advantage for CNS-targeted therapeutics.
In addition to its CNS applications, recent research has explored the compound's role in metabolic regulation. A preprint published in BioRxiv (2024) highlighted its ability to modulate AMP-activated protein kinase (AMPK) activity, implicating it in the management of metabolic syndromes and type 2 diabetes. The difluorocyclopropane moiety was identified as a critical structural feature for AMPK activation, providing a novel scaffold for the development of next-generation metabolic modulators.
Despite these promising findings, challenges remain in the clinical translation of 2,2-difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropan-1-amine. Pharmacokinetic studies indicate that the compound undergoes rapid hepatic metabolism, necessitating further structural optimization to improve its metabolic stability. Ongoing research is focused on prodrug strategies and formulation approaches to address these limitations. Industry collaborations, such as those reported by Pfizer and Merck in 2023, are actively investigating derivative compounds with enhanced pharmacokinetic profiles.
In conclusion, 2,2-difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropan-1-amine represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Its unique chemical properties and diverse biological activities make it a compelling candidate for further investigation in both academic and industrial settings. Future studies will likely focus on expanding its therapeutic indications and optimizing its drug-like properties to facilitate clinical development.
2229687-12-9 (2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)